sodium;8-anilinonaphthalene-1-sulfonate

• IUPAC Name: sodium;8-anilinonaphthalene-1-sulfonate
• InChI: InChI=1S/C16H13NO3S.Na/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;/h1-11,17H,(H,18,19,20);/q;+1/p-1
• InChI Key: VUSNMYYVKMGHEH-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC3=C2C(=CC=C3)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C16H12NNaO3S
• Molecular Weight: 321.3 g/mol

Description

The compound with the identifier “sodium;8-anilinonaphthalene-1-sulfonate” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with the identifier “sodium;8-anilinonaphthalene-1-sulfonate” involves several steps, each requiring specific reaction conditions. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final product.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and the presence of catalysts. These conditions are optimized to ensure high yield and purity of the compound.

Purification: After the synthesis, the compound is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of the compound with the identifier “this compound” is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants.

Automation: The process is often automated to ensure consistency and efficiency.

Quality Control: Rigorous quality control measures are implemented to ensure that the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “sodium;8-anilinonaphthalene-1-sulfonate” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.

Reduction: In this reaction, the compound gains electrons, leading to the formation of reduced products.

Substitution: This involves the replacement of one functional group in the compound with another, resulting in the formation of substituted products.

Common Reagents and Conditions

The reactions involving the compound with the identifier “this compound” typically use common reagents such as:

Oxidizing Agents: These include substances like potassium permanganate or hydrogen peroxide.

Reducing Agents: Common reducing agents include sodium borohydride or lithium aluminum hydride.

Catalysts: Catalysts such as palladium on carbon or platinum are often used to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: The oxidized products may include ketones, aldehydes, or carboxylic acids.

Reduction: The reduced products may include alcohols or amines.

Substitution: The substituted products vary widely depending on the functional groups involved.

Scientific Research Applications

The compound with the identifier “sodium;8-anilinonaphthalene-1-sulfonate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore the compound’s potential in treating various medical conditions, including its use as a drug candidate.

Industry: The compound is used in the production of various industrial products, including polymers, coatings, and adhesives.

Mechanism of Action

The mechanism by which the compound with the identifier “sodium;8-anilinonaphthalene-1-sulfonate” exerts its effects involves several molecular targets and pathways. These include:

Molecular Targets: The compound interacts with specific proteins or enzymes in the body, altering their activity.

Pathways Involved: The compound may affect various biochemical pathways, leading to changes in cellular function and overall physiological effects.